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Compound of Interest

Compound Name: Glutaronitrile

Cat. No.: B146979

For Immediate Implementation: This document provides crucial safety protocols and logistical
plans for the handling and disposal of Glutaronitrile in a laboratory setting. Adherence to these
procedures is essential for ensuring the safety of all personnel.

Glutaronitrile is a toxic chemical that can be harmful if swallowed, in contact with skin, or
inhaled.[1][2] It is imperative that all researchers, scientists, and drug development
professionals handling this substance are fully aware of the potential hazards and the
necessary precautions to mitigate them. This guide serves as a procedural, step-by-step
resource for the safe operational use of Glutaronitrile.

Personal Protective Equipment (PPE)

The cornerstone of safe chemical handling is the consistent and correct use of Personal
Protective Equipment. The following table summarizes the required PPE for handling
Glutaronitrile.
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PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles

Tightly fitting with side-shields,
conforming to EN 166 (EU) or
NIOSH (US) standards.[1]

Face Shield

To be worn in addition to safety
goggles when there is a risk of

splashing.

Hand Protection

Chemical Resistant Gloves

Nitrile gloves are
recommended for handling
Glutaronitrile.[3][4][5][6] Due to
the absence of specific
breakthrough time data for
Glutaronitrile, data for
Acetonitrile, a similar organic
nitrile, is provided as a proxy. It
is crucial to change gloves
immediately upon
contamination.

Acetonitrile Breakthrough

Times (Proxy Data)

Butyl Rubber: >480 minutes

Neoprene: 16 minutes

Nitrile: 65 minutes[2]

Body Protection

Protective Clothing

Fire/flame resistant and
impervious clothing.[1] A lab
coat or chemical-resistant

apron should be worn.

Respiratory Protection

Respirator

Use in a well-ventilated area or
under a chemical fume hood is
required.[7] If exposure limits
are likely to be exceeded, a

full-face respirator with an
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organic vapor cartridge is

necessary.[1]

Respirator Cartridge Type

Organic Vapor (OV) cartridge
(black color-coded).[8]

Occupational Exposure Limits

Currently, there are no established specific occupational exposure limits (OELS) such as Time-
Weighted Average (TWA) or Short-Term Exposure Limit (STEL) for Glutaronitrile from major
regulatory agencies. In the absence of specific limits, all handling procedures should be
designed to minimize exposure to the lowest achievable level.

Safe Handling and Disposal Workflow

To ensure a systematic and safe approach to working with Glutaronitrile, from acquisition to
disposal, the following workflow must be strictly followed.
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Preparation

Review Safety Data Sheet (SDS)

re-operational Checks
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Glutaronitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146979#personal-protective-equipment-for-handling-
glutaronitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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